![molecular formula C21H16ClN3O4 B277995 2-(4-chlorophenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide](/img/structure/B277995.png)
2-(4-chlorophenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide
Overview
Description
2-(4-chlorophenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide, also known as CZC-25146, is a small molecule compound that has been extensively studied for its potential therapeutic applications.
Mechanism of Action
2-(4-chlorophenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide acts as a positive allosteric modulator of the metabotropic glutamate receptor 5 (mGluR5), which plays a critical role in synaptic plasticity and cognitive function. By binding to a specific site on the receptor, 2-(4-chlorophenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide enhances the receptor's response to glutamate, leading to increased signaling and improved cognitive function.
Biochemical and Physiological Effects
2-(4-chlorophenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide has been shown to have a number of biochemical and physiological effects, including increased synaptic plasticity, improved cognitive function and memory, and neuroprotection. It has also been shown to have anti-inflammatory properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(4-chlorophenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide for lab experiments is its specificity for the mGluR5 receptor, which allows for targeted manipulation of this receptor and its downstream signaling pathways. However, one limitation is that 2-(4-chlorophenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide may have off-target effects on other receptors, which can complicate interpretation of experimental results.
Future Directions
There are a number of potential future directions for research on 2-(4-chlorophenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide, including further exploration of its therapeutic potential in diseases such as Alzheimer's and Parkinson's, as well as investigation of its effects on other neurotransmitter systems and brain regions. Additionally, there is a need for more studies on the safety and toxicity of 2-(4-chlorophenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide, particularly in the context of long-term use.
Synthesis Methods
2-(4-chlorophenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide can be synthesized using a multistep process that involves the reaction of 2-(4-chlorophenoxy)acetamide with 2-methoxy-5-(2-bromoacetyl)pyridine, followed by cyclization with sodium hydride and 1,3-dibromo-5,5-dimethylhydantoin. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.
Scientific Research Applications
2-(4-chlorophenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide has been studied for its potential therapeutic applications in a variety of diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to have neuroprotective effects, as well as the ability to improve cognitive function and memory.
properties
Product Name |
2-(4-chlorophenoxy)-N-(2-methoxy-5-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)acetamide |
|---|---|
Molecular Formula |
C21H16ClN3O4 |
Molecular Weight |
409.8 g/mol |
IUPAC Name |
2-(4-chlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide |
InChI |
InChI=1S/C21H16ClN3O4/c1-27-17-9-4-13(21-25-20-18(29-21)3-2-10-23-20)11-16(17)24-19(26)12-28-15-7-5-14(22)6-8-15/h2-11H,12H2,1H3,(H,24,26) |
InChI Key |
SETYOZDYHFCQSA-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)COC4=CC=C(C=C4)Cl |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)COC4=CC=C(C=C4)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{3-chloro-4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}acetamide](/img/structure/B277915.png)
![N-[3-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]thiophene-2-carboxamide](/img/structure/B277916.png)
![Methyl 3-[(4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate](/img/structure/B277918.png)
![2-(3,5-dimethylphenoxy)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)acetamide](/img/structure/B277919.png)
![N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]-2-methoxy-1-naphthamide](/img/structure/B277925.png)
![Ethyl 5-[(4-chlorobenzoyl)amino]-2-(4-morpholinyl)benzoate](/img/structure/B277927.png)
![2-(3,4-dimethylphenoxy)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)acetamide](/img/structure/B277937.png)
![Methyl 3-{[(3-methylphenoxy)acetyl]amino}-4-(4-morpholinyl)benzoate](/img/structure/B277938.png)
![2,4-dichloro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide](/img/structure/B277940.png)
![2-methyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide](/img/structure/B277944.png)
![2-(4-chloro-3-methylphenoxy)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)acetamide](/img/structure/B277946.png)
